2H-Pyrido[3,2-b]-1,4-oxazin-3-amine

• IUPAC Name: 2H-pyrido[3,2-b][1,4]oxazin-3-amine
• InChI: InChI=1S/C7H7N3O/c8-6-4-11-5-2-1-3-9-7(5)10-6/h1-3H,4H2,(H2,8,9,10)
• InChI Key: ZAUWLQGVFJGKDL-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NC2=C(O1)C=CC=N2)N
• Molecular Formula: C7H7N3O
• DSSTOX Substance ID: DTXSID00918136
• Molecular Weight: 149.15 g/mol
• CAS No.: 93765-24-3

Description

“2H-Pyrido[3,2-b]-1,4-oxazin-3-amine” is a heterocyclic compound with the empirical formula C7H6N2O2. It is used as a building block in the synthesis of various pharmacologically active compounds.

Synthesis Analysis

The synthesis of “this compound” involves multistep reactions. The starting compound used in this reaction is 2-aminopyridin-3-ol. The chemical structures of the synthesized compounds were confirmed by means of NMR, UV, and MASS spectral data.

Molecular Structure Analysis

The molecular weight of “this compound” is 150.1347. The IUPAC Standard InChI is InChI=1S/C7H6N2O2/c10-6-4-11-5-2-1-3-8-7(5)9-6/h1-3H,4H2,(H,8,9,10).

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” derivatives are complex and involve multiple steps.

Physical and Chemical Properties Analysis

The compound is a liquid at room temperature with a melting point of 204-206 °C (lit.). The SMILES string representation of the compound is O=C1COc2cccnc2N1.

Scientific Research Applications

Synthesis of Heterocyclic Derivatives

One-pot synthesis techniques have been developed for creating derivatives of 2H-pyrido[3,2-b]-1,4-oxazin-3-amine, such as hexahydro derivatives, showcasing their utility in creating complex organic structures (Kumar et al., 2011).

Template for Novel Pharmaceuticals

This compound derivatives serve as templates for novel pharmaceutical compounds, with their benzo[1,4]-oxazine ring system attracting significant interest in drug discovery (Gim et al., 2007).

Inhibitory Activity Against Lipoxygenases

Certain derivatives have shown inhibitory activity against different lipoxygenases, highlighting potential therapeutic applications (Vieweg et al., 1992).

Annelation Reactions

Annelation reactions involving highly fluorinated pyridine derivatives and nitrogen and oxygen-centered difunctional nucleophiles have been used to synthesize pyrido[3,2-b][1,4]oxazine and pyrido[2,3-b][1,4]benzoxazine systems (Sandford et al., 2014).

Smiles Rearrangement

Utilizing the Smiles rearrangement, pyrido[2,3-b][1,4]oxazin-2-ones have been effectively synthesized, demonstrating the compound's versatility in organic synthesis (Cho et al., 2003).

Cyclization Techniques

Cyclization of various compounds with this compound derivatives leads to the creation of new heterocyclic structures, showcasing the compound's role in facilitating complex chemical transformations (Arrault et al., 2002).

Potential Substance P Antagonists

The conversion of 2H-1,4-oxazin-2-ones derivatives into piperidine-2-carboxamides and related compounds demonstrates the potential of these derivatives as Substance P antagonists, indicating a role in neurological and pain management research (Rogiers et al., 2001).

Anodic Monofluorination

Regioselective anodic fluorination of 2H-1,4-pyrido[3,2-b]-1,4-oxazin-3(4H)-one derivatives has been explored, highlighting a method for introducing fluorine into complex molecules for potential pharmacological applications (Iwayasu et al., 2002).

SN2 and SNAr Reactions

Employing tandem SN2 and SNAr reactions, pyrido-oxazine derivatives have been synthesized, showing the compound's utility in creating biarylated structures and ligands (Pathan et al., 2018).

Safety and Hazards

The compound has been classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. Precautionary statements include avoiding inhalation, skin contact, and eye contact.